Cas no 20820-41-1 (1-nitrooxybutan-2-yl nitrate)

1-nitrooxybutan-2-yl nitrate structure
1-nitrooxybutan-2-yl nitrate structure
Product name:1-nitrooxybutan-2-yl nitrate
CAS No:20820-41-1
MF:C4H8N2O6
MW:180.11612
CID:910612
PubChem ID:89393

1-nitrooxybutan-2-yl nitrate Chemical and Physical Properties

Names and Identifiers

    • 1-nitrooxybutan-2-yl nitrate
    • DTXSID40875577
    • 1,2-butandiol dinitrate
    • SCHEMBL8266897
    • 20820-41-1
    • 1,2-Butanediol dinitrate
    • 1,2-BUTYLDINITRATE
    • Inchi: InChI=1S/C4H8N2O6/c1-2-4(12-6(9)10)3-11-5(7)8/h4H,2-3H2,1H3
    • InChI Key: CTISQZXTUUHJNC-UHFFFAOYSA-N
    • SMILES: CCC(CO[N+](=O)[O-])O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.03824
  • Monoisotopic Mass: 180.03823598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 104.74

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